Methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate

• IUPAC Name: methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate
• InChI: InChI=1S/C11H9F3O3/c1-17-10(16)6-9(15)7-4-2-3-5-8(7)11(12,13)14/h2-5H,6H2,1H3
• InChI Key: CPAGQMQGVDEFOB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1=CC=CC=C1C(F)(F)F
• Molecular Formula: C11H9F3O3
• DSSTOX Substance ID: DTXSID60352870
• Molecular Weight: 246.18 g/mol
• CAS RN: 212755-77-6

Description

Methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate is a chemical compound that is part of a broader class of organic molecules which often contain fluorinated alkyl groups, such as trifluoromethyl groups. These compounds are of significant interest in the field of organic chemistry due to their potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of fluorinated groups can dramatically alter the physical, chemical, and biological properties of these molecules.

Synthesis Analysis

The synthesis of compounds related to methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate often involves the use of fluorinating agents or the introduction of fluorinated building blocks. For instance, the synthesis of methyl 3-oxo-ω-fluorosulfonylperfluoropentanoate, a related trifluoromethylating agent, is achieved through the reaction of ICF2CF2OCF2CF2SO2F and SO3 followed by methanol treatment . Similarly, the synthesis of various trifluoromethyl-containing heterocyclic compounds is accomplished through reactions with nucleophiles . These methods highlight the versatility and reactivity of fluorinated intermediates in organic synthesis.

Molecular Structure Analysis

The molecular structure of compounds in this class can be complex, with various functional groups attached to the central carbon framework. X-ray crystallography is a common technique used to determine the precise molecular geometry, as seen in the analysis of methyl 2-hydroxyimino-3-phenyl-propionate . The presence of fluorine atoms can influence the molecular geometry due to their high electronegativity and the ability to form strong hydrogen bonds.

Chemical Reactions Analysis

Compounds with trifluoromethyl groups can undergo a variety of chemical reactions. For example, methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates react with nucleophiles to form acyclic and heterocyclic derivatives . The reactivity of such compounds is often influenced by the presence of the trifluoromethyl group, which can stabilize certain intermediates and influence the outcome of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate derivatives are significantly impacted by the trifluoromethyl group. This group is known to increase the lipophilicity and metabolic stability of organic molecules. The introduction of fluorine atoms can also affect the acidity, boiling point, and refractive index of these compounds. For instance, the separation of stereoisomers of a related compound was achieved using reverse phase high-performance liquid chromatography, indicating the importance of subtle structural differences on the physical properties .

Scientific Research Applications

Trifluoromethylating Agent in Organic Synthesis

Methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate has been identified as a versatile trifluoromethylating agent in organic synthesis. It is particularly effective when used in the presence of copper(I) iodide, reacting with various organic halides such as vinyl, benzyl allyl, and aryl chlorides to yield trifluoromethyl compounds. This application is significant due to the growing importance of trifluoromethyl groups in pharmaceuticals and agrochemicals for enhancing biological activity (Chen & Duan, 1993).

Anti-inflammatory Potential in Medicinal Chemistry

In the field of medicinal chemistry, derivatives of Methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate have been isolated from natural sources and evaluated for their anti-inflammatory properties. Notably, some of these derivatives demonstrated modest inhibitory activities against NO production in macrophage cells, indicating potential applications in anti-inflammatory therapies (Ren et al., 2021).

Application in Asymmetric Synthesis

The compound also plays a role in asymmetric synthesis. An efficient asymmetric synthesis of (S)-methyl 3-[4-[2-hydroxy-3-(isopropyl amino) propoxy] phenyl] propanoate, using Methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate as an intermediate, highlights its utility in producing enantiomerically pure compounds. Such processes are crucial in the development of pharmaceuticals where stereochemistry plays a vital role in drug efficacy (Narsaiah & Kumar, 2011).

Role in Cancer Therapy Development

Innovative applications in cancer therapy have been explored using derivatives of Methyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate. For instance, novel nanosize drug candidates have been developed for cancer therapy, showcasing the compound's potential in the formulation of targeted therapeutic agents. These applications are supported by in vitro evaluations and molecular docking analysis techniques, which are crucial in modern drug discovery (Budama-Kilinc et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P271 (use only outdoors or in a well-ventilated area), P261 (avoid breathing dust/fume/gas/mist/vapors/spray), and P280 (wear protective gloves/protective clothing/eye protection/face protection).